Cas no 2680761-80-0 (2-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid)

• Product Name: 2-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• CAS No: 2680761-80-0
• MF: C₈H₄F₄N₂O₃
• MW: 252.122575759888
• CID: 5649002
• PubChem ID: 165913178
• Update Time: 2025-06-09

2-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680761-80-0
• 2-fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid
• EN300-28279021
• 2-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F4N2O3/c9-5-3(6(15)16)1-2-4(13-5)14-7(17)8(10,11)12/h1-2H,(H,15,16)(H,13,14,17)
• InChI Key： QLNWIQNPXUSXSG-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=N1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 252.01580464g/mol
• Monoisotopic Mass: 252.01580464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid

Introduction to 2-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS No. 2680761-80-0)

2-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid, with the chemical identifier CAS No. 2680761-80-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The presence of fluorine and trifluoroacetamide functional groups in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in therapeutic applications.

The fluorine atom at the 2-position of the pyridine ring introduces a degree of electronic and steric influence that can modulate the reactivity and binding affinity of the molecule. Fluorinated pyridines are well-documented for their role in enhancing metabolic stability, improving bioavailability, and increasing binding interactions with biological targets. In contrast, the trifluoroacetamide group at the 6-position contributes to hydrophobicity and can serve as a recognition element for biological receptors. The combination of these substituents makes 2-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid a promising scaffold for designing novel pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of small-molecule drugs. For instance, fluorinated pyridines have been incorporated into kinase inhibitors, antiviral agents, and anticancer drugs due to their ability to enhance pharmacokinetic profiles. The trifluoroacetamide moiety, in particular, has been shown to improve drug-like properties such as lipophilicity and solubility. This structural motif is also known for its role in stabilizing amide bonds, which are critical for the bioactivity of many therapeutic agents.

In academic research, 2-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid has been utilized as a building block for synthesizing more complex molecules with targeted biological activities. For example, studies have demonstrated its utility in constructing novel inhibitors of enzyme targets involved in inflammatory pathways. The compound’s ability to serve as a precursor for further derivatization allows chemists to explore a wide range of structural variations, enabling optimization of potency and selectivity. Such derivatives may exhibit improved efficacy against diseases such as cancer or autoimmune disorders.

The fluorine-containing pyridine core is particularly interesting because it can be further functionalized to create diverse chemical libraries. Techniques such as Suzuki-Miyaura cross-coupling reactions have been employed to introduce aryl groups at various positions on the pyridine ring, leading to compounds with enhanced biological activity. Additionally, the trifluoroacetamide group can be modified through amide coupling reactions or hydrolysis to yield different pharmacophoric elements. These modifications provide chemists with a high degree of flexibility in designing molecules tailored to specific therapeutic needs.

From a synthetic chemistry perspective, CAS No. 2680761-80-0 represents an important intermediate that can be accessed through multi-step synthetic routes involving fluorination and acylation reactions. The synthesis often requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as flow chemistry have been explored to improve scalability and reproducibility during production. These synthetic strategies are essential for ensuring that pharmaceutical-grade material is available for preclinical and clinical studies.

The potential applications of 2-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid extend beyond traditional drug development into areas such as agrochemicals and material science. Fluorinated compounds are known for their stability under various environmental conditions, making them suitable for use in crop protection agents or specialty chemicals. Furthermore, the unique electronic properties of fluorinated pyridines make them attractive candidates for developing organic electronic materials such as OLEDs (organic light-emitting diodes).

In conclusion, 2-Fluoro-6-(2,2,2-trifluoroacetamido)pyridine-3-carboxylic acid (CAS No. 2680761-80-0) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its structural features—particularly the fluorine atom at the 2-position and the trifluoroacetamide group at the 6-position—confer desirable chemical properties that make it an excellent candidate for further development into novel therapeutics or functional materials. As research continues to uncover new applications for fluorinated heterocycles, this compound is poised to play an important role in advancing scientific innovation across multiple disciplines.